Cas no 1807293-40-8 (2-Fluoro-3-nitroisonicotinonitrile)

2-Fluoro-3-nitroisonicotinonitrile structure
1807293-40-8 structure
Product Name:2-Fluoro-3-nitroisonicotinonitrile
CAS No:1807293-40-8
MF:C6H2FN3O2
MW:167.097383975983
CID:4903459
Update Time:2023-08-21

2-Fluoro-3-nitroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-nitroisonicotinonitrile
    • Inchi: 1S/C6H2FN3O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H
    • InChI Key: OMSXQJPZHQNORM-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C#N)C=CN=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • XLogP3: 0.8
  • Topological Polar Surface Area: 82.5

2-Fluoro-3-nitroisonicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029009146-250mg
2-Fluoro-3-nitroisonicotinonitrile
1807293-40-8 95%
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$1048.60 2023-09-03
Alichem
A029009146-1g
2-Fluoro-3-nitroisonicotinonitrile
1807293-40-8 95%
1g
$3097.65 2023-09-03
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